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Compound of Interest

Compound Name: CCT365623

Cat. No.: B606556

Application Notes and Protocols for CCT365623

For Researchers, Scientists, and Drug Development Professionals

Abstract

CCT365623 is a potent and orally active inhibitor of lysyl oxidase (LOX) and lysyl oxidase-like 2
(LOXL2), enzymes critically involved in extracellular matrix remodeling.[1] Dysregulation of
LOX activity is implicated in various pathologies, including cancer progression and metastasis.
CCT365623 exerts its anti-tumor effects by disrupting the retention of the Epidermal Growth
Factor Receptor (EGFR) at the cell surface, subsequently attenuating downstream signaling
pathways such as AKT phosphorylation.[2][3][4] This document provides detailed protocols for
the preparation of CCT365623 stock solutions using Dimethyl Sulfoxide (DMSQO) and outlines a
general experimental workflow for its application in cell-based assays.

Physicochemical Properties and Storage
Recommendations

A summary of the key physicochemical properties of CCT365623 is presented in Table 1.
Adherence to the recommended storage conditions is crucial to maintain the stability and
activity of the compound.

Table 1: Physicochemical Properties of CCT365623
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Property Value Reference
Molecular Formula C1sH17NO4Ss3 [2][5]
Molecular Weight 407.5 g/mol [2][5]
Solubility Soluble in DMSO [3][5]

Purity >98% [5]
Appearance Solid powder [3]

Table 2: Storage Conditions for CCT365623

Short-term Storage  Long-term Storage

Format Reference
(days to weeks) (months to years)

Solid Powder 0 - 4°C (dry and dark) -20°C (dry and dark) [3]

DMSO Stock Solution 0 -4°C -20°C or -80°C [61[7]

Note: For DMSO stock solutions, storage at -80°C is recommended for extended periods (up to
6 months) to minimize degradation.[6] Avoid repeated freeze-thaw cycles.[6]

Signaling Pathway of CCT365623 Inhibition

CCT365623 primarily targets lysyl oxidase (LOX), an enzyme that remodels the tumor
microenvironment. LOX activity leads to the suppression of TGF(1 signaling, which in turn
increases the expression of Matrilin-2 (MATNZ2). MATN2 traps EGFR at the cell surface,
enhancing its activation by ligands like EGF. By inhibiting LOX, CCT365623 disrupts this
cascade, leading to reduced EGFR surface retention and subsequent inhibition of downstream
pro-survival pathways like PI3K/AKT.
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Preparation

1. Cell Culture 2. Prepare CCT365623
(e.g., MDA-MB-231) Stock Solution (10 mM)

Experiment

3. Seed Cells in Plates

4. Treat Cells with CCT365623
(e.g., 0-40 uM)

!

5. Stimulate with EGF
(Optional)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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